3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3,3-dimethyl-2-phenyl-2,4-dihydro-1H-quinoline-6-carboxylic acid
• InChI: InChI=1S/C18H19NO2/c1-18(2)11-14-10-13(17(20)21)8-9-15(14)19-16(18)12-6-4-3-5-7-12/h3-10,16,19H,11H2,1-2H3,(H,20,21)
• InChI Key: MCEURHANBKWNRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=CC(=C2)C(=O)O)NC1C3=CC=CC=C3)C

Description

3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture solution of 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid ethyl ester (230 mg, 0.75 mmol) in methanol (2.5 mL) and tetrahydrofuran (3.0 mL) was added 50% sodium hydroxide in water (2.0 mL). The reaction mixture was stirred at 70° C. for 6 hours. The mixture was neutralized with a 3 N aqueous hydrochloric acid solution and extracted with ethyl acetate (2×100 mL), washed with water, dried over anhydrous sodium sulfate and then concentrated in vacuo. Purification by Waters automated flash system (column: Xterra 30 mm×100 mm, sample manager 2767, pump 2525, detector: ZQ mass and UV 2487, solvent system: acetonitrile and 0.1% ammonium hydroxide in water) afforded 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid (190 mg, 90%) as a white solid: LC/MS m/e calcd for C18H19NO2 (M+H)+: 282.35, observed: 282.1.